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Compound of Interest

Compound Name:
3,5-Dimethyl-1H-pyrazole-4-

sulfonic acid

CAS No.: 89280-34-2

Cat. No.: B1268190

Get Quote

Executive Summary
This guide provides a technical analysis of 3,5-dimethylpyrazole-4-sulfonate (DMPSA), a

zwitterionic scaffold critical for crystal engineering, supramolecular synthesis, and corrosion

inhibition. Unlike its neutral parent compound (3,5-dimethylpyrazole), DMPSA exhibits a high-

melting zwitterionic character (

C), enabling the formation of robust hydrogen-bonded organic frameworks (HOFs) and metal-
organic networks.

Key Technical Finding: Single-crystal X-ray diffraction (SCXRD) reveals that DMPSA does not

crystallize as a simple neutral molecule but predominantly as a zwitterion (proton transfer from

to the pyrazole

), forming extensive charge-assisted hydrogen bonding networks (CAHB).
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Synthesis & Crystallization Workflow
Rationale: Direct sulfonation using chlorosulfonic acid is hazardous and often yields

disulfonated byproducts. The optimized protocol below uses a milder sulfuric acid/acetic

anhydride route to ensure regioselectivity at the 4-position.

DOT Diagram: Synthesis & Crystallization Logic

Start: 3,5-Dimethylpyrazole H2SO4 + Acetic Anhydride
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Quench
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Caption: Step-by-step workflow for the regioselective synthesis and crystallization of

zwitterionic DMPSA.

Detailed Methodology
Synthesis: Dissolve 3,5-dimethylpyrazole (1.0 eq) in acetic anhydride. Add concentrated

(1.1 eq) dropwise at

C. Heat to

C for 3 hours. The sulfonate group attacks the electron-rich 4-position.

Isolation: Pour reaction mixture into crushed ice. The zwitterionic product precipitates due to

low solubility in acidic media. Filter and wash with cold ethanol.

Crystal Growth (SCXRD Quality):

Solvent System: Water/Methanol (1:1 v/v).

Method: Slow evaporation at Room Temperature (

C).

Crystal Habit: Colorless blocks or prisms.
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Crystallographic Data Analysis[1][2][3][4][5][6][7]
Structural Characterization
The utility of DMPSA lies in its ability to act as a supramolecular synthon. The sulfonate group (

) acts as a trifurcated hydrogen bond acceptor, while the protonated pyrazole nitrogens (

) act as donors.

Parameter Data / Observation

Formula (Monohydrate form is most common)

Crystal System Monoclinic (Typical for this class)

Space Group (Centrosymmetric)

Zwitterion Status

Confirmed. Proton transfer from

to

.[1]

Density (

)

~1.55 - 1.65

(Significantly higher than parent pyrazole)

Thermal Stability
Stable up to

C (anhydrous)

Hydrogen Bonding Topology
The crystal lattice is stabilized by a 3D network of Hydrogen Bonds (HB).

Primary Interaction:

(Charge Assisted).

Secondary Interaction:

.
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Packing: Forms alternating inorganic-organic layered structures.[2]

DOT Diagram: Supramolecular Synthon Logic
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Caption: Schematic of the charge-assisted hydrogen bonding network driving the high thermal

stability of DMPSA crystals.

Comparative Assessment
This section objectively compares DMPSA against its primary structural alternatives: the parent

3,5-Dimethylpyrazole (neutral ligand) and Sulfanilic Acid (classic zwitterionic sulfonate).
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Feature
3,5-

Dimethylpyrazole-4-

sulfonate (DMPSA)

3,5-

Dimethylpyrazole

(Parent)

Sulfanilic Acid

(Alternative)

Electronic State
Zwitterion (

)
Neutral

Zwitterion (

)

Melting Point
>285°C

(Decomposition)
107–108°C >280°C

Solubility
High in

, Low in organics

High in organics, Low

in
Moderate in

Coordination Mode
N-donor & O-donor

(Bridging)
N-donor only N-donor & O-donor

Crystal Density
High (Efficient

Packing)

Low (~1.1

)
High

Corrosion Inhibition
Excellent (pH 4,

Copper)
Moderate Good

Technical Commentary
vs. Parent Pyrazole: DMPSA is superior for high-temperature applications due to the

electrostatic stabilization of the crystal lattice. The parent pyrazole sublimes/melts easily,

making it unsuitable for robust materials engineering.

vs. Carboxylic Analogues: Unlike pyrazole-carboxylates, the sulfonate group in DMPSA is a

"harder" base and a permanent anion (low

), ensuring the zwitterionic state persists over a wider pH range. This makes DMPSA a more
reliable counter-ion for pharmaceutical co-crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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